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1. Principle of Mechanical Alloying Mechanical Alloying (MA) is a solid-state powder processing
technique that involves repeated cold welding, fracturing, and re-welding of a mixture of powder particles
in a high-energy ball mill [1] [2]. It was originally developed to create oxide-dispersion-strengthened (ODS)
nickel- and iron-based superalloys [2]. Unlike traditional melting methods, MA allows for the synthesis of
novel and metastable materials, including supersaturated solid solutions, amorphous phases, nanocrystalline

materials, and intermetallic compounds like YNi5 [1] [2].

2. Key Process Parameters and Their Influence The success and efficiency of MA are governed by several
critical parameters. The table below summarizes these factors and their influence on the final powder

product.

Table 1: Key Parameters in Mechanical Alloying

Parameter Description & Influence

Ball-to-Powder The mass ratio of grinding balls to the powder charge. A typical BPR for MA is
Ratio (BPR) 10:1, though ratios from 5:1 to 15:1 are also used. A higher BPR increases the
energy input, generally reducing milling time but increasing contamination risk [3]

2].

Milling Time Directly affects the level of alloying, grain refinement, and potential phase
transformations. An optimal time is required to achieve homogeneity; over-milling
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Parameter Description & Influence

can lead to excessive contamination or phase instability [2].

Milling Milling is typically performed under an inert gas atmosphere (e.g., Argon) to
Atmosphere prevent oxidation and contamination of the powders [3].

Process Control A surface-active agent (e.qg., stearic acid) added in small amounts (1-2 wt.%) to
Agent (PCA) control the balance between welding and fracturing, preventing excessive
agglomeration of ductile powders [2].

Milling Energy Determined by the type of mill (e.g., SPEX mill, planetary ball mill). Higher-energy
mills can significantly reduce the required milling time [2].

3. Expected Outcomes and Material Characteristics MA can produce powders with unique characteristics

crucial for advanced applications.

¢ Grain Refinement: The process typically results in a refined microstructure, with grain sizes often
reaching the nanometer range [2].

e Phase Formation: MA can synthesize a variety of equilibrium and non-equilibrium phases, which for
the Y-Ni system would target the crystalline YNi5 intermetallic compound [4].

¢ Morphology: The final powder particles are typically irregular in shape due to the repeated fracture
and welding events [1].

Detailed Experimental Protocol for Mechanical Alloying

The following workflow outlines the key steps for producing alloyed powder via mechanical alloying.

Specific parameters for YNi5 would require empirical determination.
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@tart: Protocol for Mechanical AIoningD Characterization: EDS

'

1. Powder Preparation
* Blend elemental Y and Ni powders
» Weigh to stoichiometric ratio (e.g., Y:Ni = 1:5)
» Add Process Control Agent (PCA, 1-2 wt.%)

l

2. Mill Setup
 Load powder mix into grinding jar
* Add grinding balls (Ball-to-Powder Ratio ~10:1)
 Seal jar and purge with inert gas (Argon)

l

3. Milling Process
* Mount jar in high-energy ball mill
» Set mill speed and time
» Begin milling with cooling (e.g., 30 min cycles)

4. Powder Collection
* Mill stops after set duration
* Open jar in inert atmosphere (glove box)
* Collect final alloyed powder

Characterization: XRD Characterization: SEM/TEM

Click to download full resolution via product page
Diagram 1: Mechanical alloying experimental workflow.
Protocol Steps:

e Powder Preparation:
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o Select high-purity (>99.9%) elemental Yttrium (Y) and Nickel (Ni) powders. Given the high
reactivity of Y, handling in an inert atmosphere is crucial.

o Weigh the powders to achieve the stoichiometric atomic ratio for YNi5 (1:5). A typical initial
batch mass is 15-20 grams.

o Add 1-2 wt.% of a Process Control Agent (e.qg., stearic acid) to prevent excessive cold welding.

o Mill Setup:

o Select a high-energy mill, such as a planetary ball mill [3].

o Choose a grinding jar and balls made of a hard material like tungsten carbide or stainless steel.
The choice is a trade-off between contamination risk and cost.

o Based on the selected jar volume (e.g., 50 ml) and ball size (e.g., 10 mm), calculate the number
of balls needed to achieve the desired Ball-to-Powder Ratio (BPR) of 10:1 [3]. For a 15¢g
powder charge, this requires 1509 of balls.

o Load the powder mixture and balls into the jar, seal it, and purge with argon gas to create an
inert atmosphere.

e Milling Process:

o Mount the jar securely in the mill.

o Set the milling parameters. For a planetary ball mill, a speed of 200-300 rpm is common. The
total milling time can range from several hours to over 100 hours, depending on the target
phase and mill energy [3] [2].

o To prevent overheating, use a mill with a cooling system or employ a cyclical milling regimen
(e.g., 30 minutes milling followed by 15 minutes pause) [3].

¢ Powder Collection:

[e]

After milling, allow the jar to cool to room temperature.
Open the jar inside an inert atmosphere glove box to prevent oxidation of the fine, reactive

[e]

powder.
Carefully separate the powder from the grinding balls using a sieve.

(e]

[¢]

The resulting YNi5 powder is now ready for characterization and consolidation.

Characterization of Mechanically Alloyed YNi5 Powder

Consistent characterization is vital to confirm the success of the alloying process. The following techniques

are essential.

Table 2: Characterization Techniques for Alloyed Powder
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Technique

Information Obtained

Application to YNi5

X-ray Diffraction
(XRD)

Scanning Electron
Microscopy (SEM)

Transmission
Electron Microscopy
(TEM)

Energy-Dispersive
X-ray Spectroscopy
(EDS)

Phase identification, crystallite
size, lattice strain, and
amorphization degree [5].

Particle morphology, size
distribution, and chemical
homogeneity (via EDX) [3].

Internal microstructure, crystal
defects, lattice fringes, and
nanoscale composition [6].

Elemental composition and
mapping [6].

Confirm the formation of crystalline YNi5
phase by matching diffraction patterns with
reference data. Peak broadening analysis
can estimate crystallite size.

Observe the irregular shape of particles and
analyze the size distribution. Check for the
presence of unalloyed elements.

Resolve individual grains and atomic
arrangements (HRTEM). Use Selected Area
Electron Diffraction (SAED) for phase ID in
small areas.

Verify the Y:Ni ratio is 1:5 and ensure a
homogeneous distribution of both elements
at the micro-scale.

Important Considerations & Limitations

e Contamination: A major challenge in MA is contamination from the grinding jar, balls, or atmosphere.

This can alter the powder's chemistry and properties [2].
e Powder Consolidation: The fine, often nanocrystalline powders produced by MA are challenging to
consolidate into bulk materials without inducing grain growth or introducing porosity [2].

¢ Scalability: While laboratory-scale mills produce small batches (10-20g), industrial-scale attritors can

produce kilogram quantities, though process parameters may need re-optimization [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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